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Compound of Interest

Compound Name: Rosemary Oil

Cat. No.: B1154807 Get Quote

This document provides essential safety and logistical information for the proper disposal of

rosemary oil (CAS: 8000-25-7; 84604-14-8) in a laboratory environment. Adherence to these

procedures is critical for ensuring personnel safety, protecting the environment, and

maintaining regulatory compliance.

Executive Summary: Safety and Hazard Profile
Rosemary oil is a flammable liquid and is considered hazardous waste.[1][2] It is classified as

very toxic to aquatic life with long-lasting effects.[3][4][5] Improper disposal, such as pouring it

down the drain or placing it in the regular trash, is prohibited and can lead to environmental

contamination and significant regulatory penalties.[1][6][7] The Safety Data Sheet (SDS) is the

primary source of information for handling and disposal and should always be consulted prior

to managing waste.[6][8]

Table 1: Hazard Profile of Rosemary Oil
This table summarizes key quantitative data from representative Safety Data Sheets.
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Hazard Metric Value / Classification Source

Flash Point 47°C [9]

GHS Classification
Flammable Liquid, Hazard

Category 3
[3][4][5]

May be fatal if swallowed and

enters airways (Aspiration

Hazard Category 1)

[3][4][5]

Causes skin irritation / May

cause an allergic skin reaction
[3][4][9]

Hazardous to the Aquatic

Environment (Acute and Long-

term)

[3][4][5]

Standard Operating Protocol: Disposal of Rosemary
Oil Waste
This protocol outlines the step-by-step methodology for the safe handling and disposal of both

small spills and bulk quantities of unwanted rosemary oil.

Required Personal Protective Equipment (PPE)
Before initiating any disposal procedure, ensure the following PPE is worn:

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[9]

Eye Protection: Safety goggles or a face shield.[8][9]

Skin Protection: Standard laboratory coat.[9]

Protocol for Small Spills and Contaminated Materials
This procedure applies to minor spills and disposable materials (e.g., gloves, wipes)

contaminated with rosemary oil.
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Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid

excessive inhalation of vapors.[3][9]

Eliminate Ignition Sources: Keep the spill area clear of heat, sparks, open flames, and hot

surfaces.[3][4][10]

Containment: For liquid spills, absorb the oil using a non-flammable, inert absorbent material

such as sand, vermiculite, kitty litter, or diatomaceous earth.[8][9][10]

Collection: Carefully scoop the absorbed material using non-sparking tools.[3] Place the

material into a designated, sealable hazardous waste container.[8][11] For contaminated

wipes or paper towels, place them in a closed metal waste container.[8]

Labeling: Clearly label the waste container with "Hazardous Waste," "Rosemary Oil
(Absorbed)," and the date of generation.

Disposal: Store the container in a designated satellite accumulation area before collection by

your institution's Environmental Health and Safety (EHRS) department or a licensed

hazardous waste contractor.[7]

Protocol for Bulk or Unused Rosemary Oil
This procedure applies to quantities of expired, unused, or waste rosemary oil in its original or

a secondary container.

Prohibit Drain Disposal: Never pour bulk rosemary oil down the sink or any other drain.[6][7]

[8]

Container Integrity: Ensure the waste oil is in a chemically compatible, sealed, and leak-

proof container.[12] If the original container is damaged, transfer the contents to a suitable

waste container.

Labeling: The container must be clearly labeled. According to regulatory standards, the label

should include:[7][12]

The words "Hazardous Waste"

The full chemical name: "Rosemary Oil"
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A clear list of constituents if it is a mixture

The date waste was first added to the container

Applicable hazard pictograms (e.g., Flammable, Health Hazard, Environmental Hazard)

Storage: Store the sealed and labeled container in a designated and secure satellite

accumulation area. This area must be at or near the point of waste generation.[7]

Arrange for Pickup: Contact your institution's EHRS office to schedule a pickup for the

hazardous waste.[7] Do not allow waste to accumulate beyond established limits (e.g., 55

gallons in a satellite area).[7]

Protocol for Empty Container Disposal
Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., ethanol).[13]

[14] Important: The rinsate from this process is now considered hazardous waste and must

be collected and disposed of following the protocol in section 2.3.

Deface Label: Completely remove or deface the original label on the container to prevent

misidentification.[13][14]

Final Disposal: Once triple-rinsed and with the label removed, the container may be

disposed of in the appropriate laboratory glass or plastic recycling stream.[13]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for determining the correct disposal path

for rosemary oil waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of rosemary oil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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